![molecular formula C19H15N3O3 B2877364 1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone CAS No. 866149-99-7](/img/structure/B2877364.png)
1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone, also known as BHQ, is a synthetic organic compound composed of a benzyl group, hydroxy group, oxo group, pyrazol group, and quinolinone moiety. BHQ is a versatile compound with many potential applications in the fields of pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Tautomerism and Phototautomerism Studies
1-Benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone is involved in scientific research focusing on oxo-hydroxy tautomerism and phototautomerism. A study conducted by Gerega et al. (2007) on related compounds showed that the direct attachment of a benzene ring to a heterocycle significantly increases the stability of oxo tautomers. The research revealed links between aromaticity and tautomerism, with UV-induced phototautomeric reactions transforming oxo forms into hydroxy tautomers for certain compounds (Gerega, Lapinski, Nowak, Furmanchuk, & Leszczynski, 2007).
Synthesis and Characterization in Chemistry
The compound plays a significant role in the synthesis and characterization of various chemical structures. For example, Ashry et al. (1978) explored reactions involving derivatives of 3-(1-arylhydrazono-L-threo-2,3,4-trihydroxybutyl)-1-methyl-2-Quinoxalinones, a process that contributes to the understanding of chemical reactions and molecular transformations (Ashry, Kholy, & Kilany, 1978).
Antioxidant Properties in Lubricating Grease
Hussein, Ismail, and El-Adly (2016) researched the antioxidant efficiency of 4-hydroxy quinolinone derivatives, including compounds structurally similar to 1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone, in lubricating greases. They found correlations between oxidation inhibition and calculated quantum chemical parameters, indicating potential industrial applications (Hussein, Ismail, & El-Adly, 2016).
Synthesis of Fused Heterocyclic Polynuclear Systems
Abass and Othman (2001) conducted a study on the synthesis of novel 3-pyrazolyl-2-quinolinones, which involves the compound . This research contributes to the development of fused heterocyclic polynuclear systems, highlighting the compound's role in creating complex molecular structures (Abass & Othman, 2001).
Role in Generating Novel Heterocycles
Avila et al. (2011) utilized the compound in synthesizing novel heterocyclic compounds for biological screening. This demonstrates the versatility of the compound in constructing unique heterocycles, which could have implications in pharmacology and medicinal chemistry (Avila, Solano, Haddadin, & Kurth, 2011).
properties
IUPAC Name |
1-benzyl-4-hydroxy-3-(5-oxo-1,2-dihydropyrazol-3-yl)quinolin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O3/c23-16-10-14(20-21-16)17-18(24)13-8-4-5-9-15(13)22(19(17)25)11-12-6-2-1-3-7-12/h1-10,24H,11H2,(H2,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSCYWSLKDAZCJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=C(C2=O)C4=CC(=O)NN4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.